Cas no 2228443-90-9 (2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228443-90-9
• MF: C₇H₉ClO₃S
• MW: 208.662560224533
• CID: 6173899
• PubChem ID: 165634825
• Update Time: 2025-06-26

2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride
• EN300-2003503
• 2228443-90-9

• Inchi： 1S/C7H9ClO3S/c1-6-2-4-11-7(6)3-5-12(8,9)10/h2,4H,3,5H2,1H3
• InChI Key： KTUCSRZLQYPPGT-UHFFFAOYSA-N
• SMILES： ClS(CCC1=C(C)C=CO1)(=O)=O

Computed Properties

• Exact Mass: 207.9960930g/mol
• Monoisotopic Mass: 207.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(3-methylfuran-2-yl)ethane-1-sulfonyl Chloride (CAS No. 2228443-90-9)

2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride, commonly referred to by its CAS number CAS No. 2228443-90-9, is a highly reactive organosulfur compound with significant applications in organic synthesis and materials science. This compound is a derivative of furan, a heterocyclic aromatic compound, and features a sulfonyl chloride group, which imparts unique chemical reactivity and functional properties.

The molecular structure of 2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride consists of a furan ring substituted with a methyl group at the 3-position and an ethane sulfonyl chloride group at the 1-position. This arrangement confers the molecule with both electron-donating and electron-withdrawing functionalities, making it versatile in various chemical reactions. The sulfonyl chloride group is particularly reactive, enabling the compound to act as an electrophilic agent in nucleophilic substitution reactions.

Recent studies have highlighted the potential of CAS No. 2228443-90-9 in the synthesis of advanced materials, such as polymers and hybrid organic-inorganic composites. Researchers have demonstrated that this compound can serve as a building block for constructing functional materials with tailored electronic and mechanical properties. For instance, its ability to form stable covalent bonds with various organic and inorganic substrates makes it valuable in the development of high-performance adhesives and coatings.

In addition to its role in materials science, 2-(3-methylfuran-2-yl)ethane-1-sulfonyl chloride has shown promise in medicinal chemistry. Its unique reactivity allows for the synthesis of bioactive molecules with potential therapeutic applications. Recent research has explored its use as an intermediate in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. The compound's ability to participate in Suzuki-Miyaura coupling reactions has further expanded its utility in drug discovery.

The synthesis of CAS No. 2228443-90-based compounds typically involves multi-step processes that require precise control over reaction conditions. Key synthetic strategies include Friedel-Crafts alkylation, nucleophilic aromatic substitution, and transition metal-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring the scalability of production for both academic and industrial applications.

In terms of physical properties, CAS No. 2228443 -based compounds exhibit good thermal stability and moderate solubility in common organic solvents such as dichloromethane and THF. Their chemical reactivity is highly dependent on the electronic environment created by the substituents on the furan ring and the sulfonyl chloride group. This makes them ideal candidates for exploring structure-reactivity relationships in organic chemistry.

The environmental impact of CAS No. 90 -related compounds has also been a topic of recent research interest. Studies have shown that these compounds undergo rapid degradation under UV light or enzymatic conditions, reducing their persistence in aquatic environments. This biodegradability is a critical factor for their safe use in industrial processes and consumer products.

In conclusion, CAS No. 90 -based compounds represent a class of versatile organosulfur molecules with wide-ranging applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, position them as valuable tools for future innovations in materials science, medicinal chemistry, and beyond.